Cas no 3271-43-0 (N-ethyl-4-hydroxyBenzenesulfonamide)

N-Ethyl-4-hydroxybenzenesulfonamide is a sulfonamide derivative characterized by its hydroxyl and ethyl substituents on the benzene ring. This compound exhibits notable chemical reactivity due to the presence of both sulfonamide and phenolic functional groups, making it useful in organic synthesis and pharmaceutical intermediate applications. Its structural features contribute to solubility in polar solvents and potential for further functionalization. The compound may serve as a precursor in the development of bioactive molecules, leveraging its sulfonamide moiety for enhanced binding properties. Careful handling is advised due to its reactive nature. Analytical methods such as HPLC and NMR are recommended for purity verification.

N-ethyl-4-hydroxyBenzenesulfonamide structure

3271-43-0 structure

Product Name:N-ethyl-4-hydroxyBenzenesulfonamide

CAS No:3271-43-0

MF:C₈H₁₁NO₃S

MW:201.242841005325

CID:2117113

PubChem ID:43135494

Update Time:2025-10-29

N-ethyl-4-hydroxyBenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- N-ethyl-4-hydroxyBenzenesulfonamide
- 3271-43-0
- HWQXFAHQCSOYTN-UHFFFAOYSA-N
- DA-42793
- 107-929-1
- Benzenesulfonamide, N-ethyl-4-hydroxy-
- N-Ethyl-4-hydroxybenzene-1-sulfonamide
- SCHEMBL12362795
- Inchi： 1S/C8H11NO3S/c1-2-9-13(11,12)8-5-3-7(10)4-6-8/h3-6,9-10H,2H2,1H3
- InChI Key： HWQXFAHQCSOYTN-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)O)(NCC)(=O)=O

Computed Properties

Exact Mass: 201.04596439Da
Monoisotopic Mass: 201.04596439Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 74.8Å²

N-ethyl-4-hydroxyBenzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1587106-1g	N-ethyl-4-hydroxybenzenesulfonamide	3271-43-0	98%	1g	￥3332.00	2024-08-02

N-ethyl-4-hydroxyBenzenesulfonamide Related Literature

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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431

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